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Compound of Interest

Compound Name: Calcium thiosulfate

Cat. No.: B158258 Get Quote

This technical support center provides researchers, scientists, and agricultural professionals

with comprehensive guidance on the application of calcium thiosulfate (CaTs) for soil

remediation. The following sections offer troubleshooting advice, frequently asked questions,

and detailed experimental protocols to assist in optimizing its use for improving soil structure,

increasing water infiltration, and managing soil salinity.

Troubleshooting Guide
This guide addresses common issues that may arise during the application of calcium
thiosulfate for soil remediation.
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Issue Possible Cause(s) Troubleshooting Steps

Reduced Water Infiltration or

Soil Crusting Persists

- Insufficient application rate. -

Uneven application. - Severe

soil sodicity. - Lack of sufficient

irrigation post-application.

- Verify Application Rate:

Cross-reference your

application rate with the

recommended rates in Table 1.

A pre-plant application of 30 to

40 gallons per acre is often

recommended to improve soil

tilth and water infiltration.[1][2]

[3] - Ensure Uniform

Coverage: For broadcast

applications, ensure spray

nozzles provide even

distribution. For banded

applications, confirm the rate is

appropriate for the band width

(e.g., 1 gallon per acre per

inch of band width).[1][3][4][5] -

Conduct a Soil Analysis:

Determine the severity of the

sodium problem through

laboratory analysis to tailor the

application rate.[1] - Irrigate

After Application: Calcium

thiosulfate requires water to

move into the soil profile and

displace sodium ions. Ensure

adequate irrigation follows the

application.[1][4]

Foliar Burn or Crop Injury

Observed

- Application to sulfur-sensitive

crops. - High-pressure spray

application. - Application

during extreme heat or to

moisture-stressed crops. -

High application concentration

on foliage.

- Check Crop Sensitivity: Do

not apply CaTs to the foliage of

crops known to be sensitive to

sulfur.[1] - Adjust Spray

Pressure: Avoid using high-

pressure sprays (greater than

60 psi) when applying over the
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top of a crop.[1] - Monitor

Environmental Conditions:

Apply in the early morning or

late evening and avoid

application when temperatures

are above 90°F.[3][5] Ensure

crops are well-hydrated before

application.[1] - Rinse Foliage:

If accidental contact with

foliage occurs, rinse

immediately with water.[3][5]

Formation of Precipitate in

Tank Mix

- Incompatibility with other

fertilizers or pesticides. -

Acidification of the blend below

a pH of 6.0.

- Check Compatibility: Calcium

thiosulfate is not compatible

with phosphate, sulfate, and

ammonium thiosulfate

fertilizers.[1][6] Always perform

a jar test with unfamiliar

products before large-scale

mixing.[1][6] - Maintain pH: Do

not acidify blends containing

CaTs below a pH of 6.0.[1][7] -

Follow Correct Mixing

Sequence: When blending with

pesticides or other liquid

fertilizers, the recommended

sequence is: water, pesticide,

CaTs, and/or other fertilizer.[7]

Ineffective Leaching of Salts - Insufficient water volume for

leaching. - Low initial salt

levels in irrigation water.

- Ensure Adequate Irrigation:

Sufficient water must be

applied after CaTs application

to move the displaced sodium

out of the root zone.[6] - Treat

Low-Salt Irrigation Water: For

irrigation water with low

electrical conductivity (e.g.,

from snowmelt or rainwater),

applying CaTs can improve
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water infiltration, which aids in

leaching.[1][4]

Frequently Asked Questions (FAQs)
What is the primary mechanism by which calcium thiosulfate remediates soil?

Calcium thiosulfate improves soil structure by providing soluble calcium, which displaces

sodium ions from soil particles.[8] This process, known as cation exchange, helps to reduce

soil salinity and improve water infiltration and aeration, creating a more favorable environment

for root growth.[8] The thiosulfate component also provides readily available sulfur, an essential

plant nutrient.[8]

What is a typical composition of liquid calcium thiosulfate?

Commercial calcium thiosulfate solutions are typically neutral to basic, chloride-free, clear

liquids containing approximately 6% calcium (Ca) and 10% thiosulfate sulfur (S).[1][4][6][7]

Each gallon contains about 0.63 pounds of calcium and 1.0 pound of thiosulfate sulfur.[4][7]

How does the effectiveness of calcium thiosulfate compare to gypsum?

The calcium in CaTs is 100% soluble, making it a more efficient soil amendment for displacing

sodium than gypsum, which has limited solubility.[1][4]

Can calcium thiosulfate be used with other fertilizers?

Yes, CaTs is compatible with most fertilizer solutions, including UAN and urea solutions.[1][9]

However, it is not compatible with phosphate, sulfate, and ammonium thiosulfate fertilizers.[1]

[6] A jar test is always recommended before mixing large quantities of unfamiliar products.[1][6]

What are the recommended application methods for soil remediation?

Calcium thiosulfate can be applied through various methods, including:

Broadcast or band application to the soil surface.[1][3][4][5]

Injection into the soil.[1][2][3][5]
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Application through irrigation systems such as drip, sprinkler, or flood irrigation.[1][3][4][6][7]

Does soil pH affect the efficacy of calcium thiosulfate?

Yes, soil pH has a direct effect on nutrient availability and microbial activity.[1][6] Most crops

perform best in a soil pH range of 6.0 to 7.5 for optimal nutrient uptake.[1][6] It is important to

note that blends of CaTs should not be acidified below a pH of 6.0.[1][7]

Quantitative Data Summary
The following tables provide a summary of recommended application rates for calcium
thiosulfate in various soil remediation and agricultural contexts.

Table 1: General Soil Remediation Application Rates

Application Method
Recommended Rate (per

acre)
Notes

Pre-Plant Broadcast 30 - 40 gallons

To improve soil tilth and water

infiltration. Apply with irrigation

water.[1][2][3][5]

Band Application 1 gallon per inch of band width

e.g., an 8-inch band requires

an 8-gallon per acre rate.[1][3]

[4][5]

General Broadcast/Injected 10 - 40 gallons

Rate is dependent on soil type,

water quality, and method of

irrigation.[2][3][5]

Table 2: Crop-Specific Application Rates (as a soil amendment and nutrient source)
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Crop Category
Application Rate (per acre

per application)
Application Timing & Notes

Row Crops 10 - 15 gallons

Apply with irrigation water to

improve water infiltration and

reduce runoff.[10]

Tree Crops (Mature) 10 - 15 gallons

Apply with irrigation water to

improve water infiltration and

reduce runoff.[10]

Young Tree and Vine Crops 4 - 8 gallons

Apply during the growing

season. Allow 10-14 days

between applications.[10]

Vegetable Crops (Drip) 1.5 - 5 gallons
Repeat 2-4 times during the

growing season as needed.[3]

Alfalfa 2 - 4 gallons
Apply on stubble of the

previous cutting.[1][10]

Onions 6 - 8 gallons

Apply after the 3rd leaf stage

when the crop is well

established. Apply 2-4 times

during the season.[1][10]

Experimental Protocols
Protocol for Determining Optimal Calcium Thiosulfate Concentration for Soil Remediation

This protocol outlines a systematic approach to determine the most effective concentration of

calcium thiosulfate for improving water infiltration and reducing sodium levels in a specific soil

type.

1. Soil Characterization:

Collect representative soil samples from the target remediation area.

Analyze the samples for the following parameters:
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Soil texture (sand, silt, clay content)

pH

Electrical Conductivity (EC)

Sodium Adsorption Ratio (SAR)

Cation Exchange Capacity (CEC)

Initial water infiltration rate

2. Bench-Scale Column Leaching Study:

Objective: To evaluate the effect of different CaTs concentrations on sodium leaching and

water infiltration in a controlled laboratory setting.

Materials:

Intact or repacked soil columns (minimum 3 replicates per treatment)

Calcium thiosulfate stock solution

Deionized water

Leachate collection vessels

Apparatus for measuring water infiltration rate (e.g., constant head permeameter)

Procedure:

Prepare a series of CaTs solutions of varying concentrations (e.g., 0, 10, 20, 40, 80

gallons/acre equivalent, scaled down to the column volume).

Apply the respective CaTs solutions to the top of the soil columns.

Apply a consistent volume of deionized water to each column to simulate an

irrigation/leaching event.
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Measure the volume of leachate collected over time to determine the infiltration rate.

Analyze the collected leachate for sodium concentration.

After the leaching event, analyze the soil in the columns at different depths for final sodium

concentration and SAR.

3. Field Trials:

Objective: To validate the optimal CaTs concentration determined from the bench-scale study

under field conditions.

Procedure:

Establish multiple test plots with similar soil characteristics.

Apply the most promising CaTs concentrations from the column study to the test plots

(include a control plot with no CaTs).

Incorporate the CaTs with a standard irrigation event.

Monitor soil moisture content, water infiltration rates (using infiltrometers), and soil salinity

(EC and SAR) over time.

Collect soil and plant tissue samples (if applicable) periodically to assess changes in

nutrient levels and any potential phytotoxicity.
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Phase 1: Preparation & Baseline

Phase 2: Bench-Scale Optimization

Phase 3: Field Validation
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Caption: Experimental workflow for optimizing calcium thiosulfate concentration.
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Calcium Thiosulfate
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Caption: Mechanism of soil remediation by calcium thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b158258#optimizing-concentration-of-calcium-
thiosulfate-for-effective-soil-remediation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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